![molecular formula C8H18ClNO2 B3022364 4-(2-Methoxyethoxy)piperidine hydrochloride CAS No. 550369-96-5](/img/structure/B3022364.png)
4-(2-Methoxyethoxy)piperidine hydrochloride
Overview
Description
The compound "4-(2-Methoxyethoxy)piperidine hydrochloride" is not directly mentioned in the provided papers. However, the papers discuss various piperidine derivatives and their synthesis, crystal structures, and biological activities, which can provide insights into the analysis of similar compounds. Piperidine derivatives are known for their wide range of applications in medicinal chemistry due to their presence in many biologically active molecules .
Scientific Research Applications
Metabolic Activity in Obese Rats : A study by Massicot, Steiner, and Godfroid (1985) observed that a related compound, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride, reduces food intake and weight gain in obese rats. This suggests potential applications in studying obesity and metabolic processes in similar compounds (Massicot, Steiner, & Godfroid, 1985).
Chemical Reactions and Synthesis : The work of Casy, Beckett, and Armstrong (1961) explores the chemical behavior of similar piperidine compounds. They studied the conversion of specific piperidinol hydrochlorides into ethers and elimination products, which is crucial for understanding the chemical properties and potential synthesis pathways of similar compounds (Casy, Beckett, & Armstrong, 1961).
Synthesis and Antiallergy Activity : Walsh, Franzyshen, and Yanni (1989) synthesized a series of piperidines, including 4-(diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidines, which showed potent antiallergy activity. This indicates the potential application of similar piperidine derivatives in developing antiallergic medications (Walsh, Franzyshen, & Yanni, 1989).
Pharmacological Characterization : Vanover et al. (2004) characterized AC-90179, a compound with a similar piperidine structure. This compound acts as a selective serotonin 2A receptor inverse agonist, suggesting potential applications in the treatment of psychosis (Vanover et al., 2004).
Antioxidant and Antimicrobial Potential : Harini et al. (2014) synthesized novel piperidin-4-one oxime esters and explored their antioxidant and antimicrobial properties. This indicates the potential application of similar piperidine derivatives in developing new antimicrobial and antioxidant agents (Harini et al., 2014).
Safety and Hazards
properties
IUPAC Name |
4-(2-methoxyethoxy)piperidine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2.ClH/c1-10-6-7-11-8-2-4-9-5-3-8;/h8-9H,2-7H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHBPEJNVKMUOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1CCNCC1.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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